Cas no 24622-60-4 (MDPBP hydrochloride)

• Product Name: MDPBP hydrochloride
• CAS No: 24622-60-4
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• CID: 1067373
• PubChem ID: 329817885
• Update Time: 2025-05-22

MDPBP hydrochloride Chemical and Physical Properties

Names and Identifiers

• MDPBP hydrochloride
• 1-(1,3-benzodioxol-5-yl)-3-pyrrolidin-1-ylpentan-1-one,hydrochloride
• 3',4'-(Methylenedioxy)-2-(1-pyrrolidinyl)butyrophenone Hydrochloride
• 3',4'-methylenedioxy-α-Pyrrolidinobutiophenone (hydrochloride)
• MDPBP hydrochloride solution
• MMBC
• 3',4'-(Methylenedioxy)-2-(1-pyrrolidinyl)butyrophenone Hydrochloride (1.0 mg
• 3′,4′-Methylenedioxy-alpha-pyrrolidinobutiophenone hydrochloride solution
• 3’,4’-Methylenedioxy-alpha-pyrrolidinobutiophenone hydrochloride solution
• 1-(1,3-benzodioxol-5-yl)-2-pyrrolidin-1-ylbutan-1-one;hydrochloride
• 1-(3a(2),4a(2)-Methylenedioxyphenyl)-2-pyrrolidino-1-butanone hydrochloride
• 1-(3',4'-Methylenedioxyphenyl)-2-pyrrolidino-1-butanone Hydrochloride
• PD019382
• BUTYROPHENONE, 3',4'-(METHYLENEDIOXY)-2-(1-PYRROLIDINYL)-, HYDROCHLORIDE
• 3',4'-Methylenedioxy-alpha-pyrrolidinobutiophenone Hydrochloride (MDPBP HCl) 1.0 mg/ml in Methanol (as free base)
• 3,4-Methylenedioxy-alpha-Pyrrolidinobutiophenone (hydrochloride)
• DTXSID601342990
• 3,4-MD-.ALPHA.-PBP HCL
• MDPBP.HCl, 1mg/ml in Methanol (as free base)
• 1-BUTANONE, 1-(1,3-BENZODIOXOL-5-YL)-2-(1-PYRROLIDINYL)-, HYDROCHLORIDE (1:1)
• 3',4'-Methylenedioxy-alpha-pyrrolidinobutiophenone Hydrochloride; MDPBP HCl
• MDPBP.HCl
• SCHEMBL15162604
• 3',4'-Methylenedioxy-alpha-pyrrolidinobutiophenone Hydrochloride (MDPBP HCl)
• 1-(2H-1,3-BENZODIOXOL-5-YL)-2-(PYRROLIDIN-1-YL)BUTAN-1-ONE HYDROCHLORIDE
• 24622-60-4

• MDL： MFCD27966833
• Inchi： 1S/C15H19NO3.ClH/c1-2-12(16-7-3-4-8-16)15(17)11-5-6-13-14(9-11)19-10-18-13;/h5-6,9,12H,2-4,7-8,10H2,1H3;1H
• InChI Key： ATCKCJHEOJFKJW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CC=C2C(=C1)OCO2)C(CC)N1CCCC1

Computed Properties

• Exact Mass: 297.11300
• Monoisotopic Mass: 297.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• PSA: 38.77000
• LogP: 3.21230
• Color/Form: 1.0 mg/mL in methanol (as free base)

MDPBP hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on MDPBP hydrochloride

Comprehensive Overview of MDPBP Hydrochloride (CAS No. 24622-60-4): Properties, Applications, and Research Insights

MDPBP Hydrochloride (CAS No. 24622-60-4) is a synthetic compound that has garnered significant attention in scientific and industrial research due to its unique chemical properties. As a derivative of the cathinone family, this compound is often studied for its potential applications in pharmacology and material science. Researchers are particularly interested in its molecular structure, which features a hydrochloride salt form, enhancing its stability and solubility for experimental use.

The compound's systematic name, 1-(3,4-methylenedioxyphenyl)-2-(pyrrolidin-1-yl)butan-1-one hydrochloride, reflects its complex chemical architecture. This structure is pivotal for understanding its interactions in various biochemical assays. Recent studies have explored its potential role in neurochemical research, though applications remain strictly confined to controlled laboratory environments. The demand for high-purity MDPBP Hydrochloride has risen, driven by its utility in analytical chemistry and reference standards.

In the context of user search trends, queries such as "MDPBP Hydrochloride solubility" or "CAS 24622-60-4 synthesis" highlight the scientific community's focus on its physicochemical properties. Additionally, discussions around synthetic cathinones and their structural analogs often reference this compound, making it a subject of interest in forensic toxicology and drug development research. These keywords align with current SEO optimization strategies, ensuring visibility in academic and industrial databases.

From a safety and handling perspective, MDPBP Hydrochloride requires stringent protocols to ensure compliance with laboratory regulations. Its storage conditions—typically in a cool, dry environment—are critical to maintaining stability. Researchers emphasize the importance of material safety data sheets (MSDS) when working with this compound, addressing common concerns about chemical handling and waste disposal.

The compound's relevance extends to cutting-edge research in molecular modeling and drug design. Computational studies leveraging quantum chemistry tools have examined its electronic properties, contributing to broader discussions on structure-activity relationships (SAR). Such insights are invaluable for developing novel therapeutic agents or biochemical probes.

In summary, MDPBP Hydrochloride (CAS No. 24622-60-4) represents a niche yet impactful area of chemical research. Its applications, though specialized, underscore the importance of synthetic chemistry in advancing scientific knowledge. By addressing user-driven queries and integrating high-ranking keywords, this overview aims to bridge the gap between technical detail and accessible information for diverse audiences.